
In-depth Technical Guide: 6-phenoxypyridine-3-
sulfonyl chloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
6-phenoxypyridine-3-sulfonyl

Chloride

Cat. No.: B1305957 Get Quote

An important note on the availability of data: Extensive research for "6-phenoxypyridine-3-
sulfonyl chloride" did not yield specific chemical properties, experimental protocols, or

documented applications for this exact compound. The publicly available scientific literature

and chemical databases primarily contain information on related compounds, namely pyridine-

3-sulfonyl chloride and 6-chloropyridine-3-sulfonyl chloride.

This guide will, therefore, provide a detailed overview of the closely related and well-

documented compound, pyridine-3-sulfonyl chloride, as a proxy. It is plausible that the user's

query contained a typographical error, or that "6-phenoxypyridine-3-sulfonyl chloride" is a

novel or less-common derivative. A hypothetical synthesis route for 6-phenoxypyridine-3-
sulfonyl chloride from 6-chloropyridine-3-sulfonyl chloride will be presented.

Core Compound Profile: Pyridine-3-sulfonyl
chloride
Pyridine-3-sulfonyl chloride (CAS RN: 16133-25-8) is a key intermediate in the synthesis of

various pharmaceutical compounds, most notably Vonoprazan, a potassium-competitive acid

blocker. Its reactivity is primarily defined by the sulfonyl chloride group, which is a good leaving

group and readily undergoes nucleophilic substitution reactions.
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The following table summarizes the key chemical and physical properties of pyridine-3-sulfonyl

chloride.

Property Value Reference

Molecular Formula C₅H₄ClNO₂S [1]

Molecular Weight 177.61 g/mol [1]

Appearance Colorless to light yellow liquid [2]

IUPAC Name pyridine-3-sulfonyl chloride [1]

SMILES C1=CC(=CN=C1)S(=O)(=O)Cl [1]

InChI
InChI=1S/C5H4ClNO2S/c6-

10(8,9)5-2-1-3-7-4-5/h1-4H
[3]

CAS Number 16133-25-8 [1]

Storage 2-8°C, under inert atmosphere [4][5]

Reactivity and Stability
Pyridine-3-sulfonyl chloride is a reactive compound, primarily due to the sulfonyl chloride

functional group. It is sensitive to moisture and will hydrolyze to form pyridine-3-sulfonic acid

and hydrochloric acid.[2] Therefore, it should be handled under anhydrous conditions. The

compound is typically stored at low temperatures (2-8°C) under an inert atmosphere to

maintain its stability.[4][5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of pyridine-3-sulfonyl

chloride. Commercially available resources provide ¹H NMR, ¹³C NMR, IR, and mass

spectrometry data for this compound.[3][6]
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While no specific experimental protocol for the synthesis of 6-phenoxypyridine-3-sulfonyl
chloride was found, a plausible synthetic route would involve the nucleophilic aromatic

substitution of 6-chloropyridine-3-sulfonyl chloride with a phenoxide salt. This proposed

pathway is based on established chemical principles for the formation of diaryl ethers.

Proposed Reaction Scheme
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Solvent (e.g., DMF, DMSO)

Salt (e.g., KCl, NaCl)
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Caption: Hypothetical synthesis of 6-phenoxypyridine-3-sulfonyl chloride.

General Experimental Considerations (Hypothetical)
Preparation of Phenoxide: Phenol would be deprotonated by a suitable base (e.g.,

potassium carbonate or sodium hydride) in an anhydrous polar aprotic solvent like

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to form the corresponding

phenoxide salt in situ.
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Nucleophilic Substitution: 6-chloropyridine-3-sulfonyl chloride would then be added to the

solution containing the phenoxide. The reaction mixture would likely be heated to facilitate

the nucleophilic aromatic substitution, where the phenoxide displaces the chloride at the 6-

position of the pyridine ring.

Work-up and Purification: After the reaction is complete, the mixture would be cooled, and

the product extracted using an organic solvent. The organic layer would be washed to

remove any remaining base and salts. The final product would then be purified, likely through

column chromatography.

It is critical to reiterate that this is a proposed synthetic route and has not been verified by

published experimental data.

Applications in Research and Drug Development
Pyridine-3-sulfonyl chloride and its derivatives are valuable building blocks in medicinal

chemistry.[7] They serve as versatile reagents for introducing the pyridylsulfonyl moiety into

molecules, a common structural motif in various biologically active compounds.[8]

Role as a Sulfonylation Reagent
The primary application of pyridine-3-sulfonyl chloride is as a sulfonylation reagent.[7] It readily

reacts with amines to form sulfonamides, with alcohols to form sulfonate esters, and can

participate in other coupling reactions.[8]

Pharmaceutical Intermediate
As previously mentioned, pyridine-3-sulfonyl chloride is a key intermediate in the synthesis of

Vonoprazan, a drug used to treat acid-related gastrointestinal disorders. This highlights the

importance of this class of compounds in the development of modern pharmaceuticals.

Safety and Handling
Pyridine-3-sulfonyl chloride is classified as a corrosive substance that can cause severe skin

burns and eye damage.[1] It is also harmful if inhaled and may cause respiratory irritation.[1]

Due to its reactivity with water, it should be handled in a well-ventilated area, and appropriate
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personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should

be worn.[9]

Conclusion
While direct information on 6-phenoxypyridine-3-sulfonyl chloride is not readily available, an

analysis of its parent and related structures, particularly pyridine-3-sulfonyl chloride, provides

significant insight into its likely chemical properties, reactivity, and potential applications. The

sulfonyl chloride functional group attached to a pyridine ring is a key feature that makes these

compounds valuable reagents in organic synthesis and drug discovery. Further research would

be required to isolate and characterize 6-phenoxypyridine-3-sulfonyl chloride to confirm the

properties and potential applications outlined in this guide. Researchers interested in this

specific molecule may need to perform de novo synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: 6-phenoxypyridine-3-sulfonyl
chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305957#6-phenoxypyridine-3-sulfonyl-chloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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